Cas no 1585225-26-8 (6-(benzyloxy)pyridine-3-sulfonamide)

• Product Name: 6-(benzyloxy)pyridine-3-sulfonamide
• CAS No: 1585225-26-8
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 6576803
• PubChem ID: 90079904
• Update Time: 2025-06-15

6-(benzyloxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)pyridine-3-sulfonamide
• 3-Pyridinesulfonamide, 6-(phenylmethoxy)-

• Inchi： 1S/C12H12N2O3S/c13-18(15,16)11-6-7-12(14-8-11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,15,16)
• InChI Key： XTZCITRMQVJEDF-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2=CC=CC=C2)=CC=C1S(N)(=O)=O

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 460.8±55.0 °C(Predicted)
• pka: 9.61±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-(benzyloxy)pyridine-3-sulfonamide

Introduction to 6-(benzyloxy)pyridine-3-sulfonamide (CAS No: 1585225-26-8)

6-(benzyloxy)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1585225-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 6-(benzyloxy)pyridine-3-sulfonamide, particularly the presence of a benzyloxy group and a sulfonamide moiety, contribute to its unique chemical properties and functional versatility.

The benzyloxy group, characterized by its aromatic ring structure, introduces hydrophobicity and stability to the molecule, while the sulfonamide moiety enhances its solubility in polar environments. These attributes make 6-(benzyloxy)pyridine-3-sulfonamide an attractive candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, paving the way for innovative therapeutic strategies.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Pyridine-based compounds, such as 6-(benzyloxy)pyridine-3-sulfonamide, have been extensively studied due to their ability to modulate various biological pathways. For instance, studies have highlighted their potential in inhibiting enzymes involved in inflammatory responses and cancer progression. The sulfonamide group, in particular, has been implicated in binding to specific amino acid residues within target proteins, thereby modulating their activity.

One of the most compelling aspects of 6-(benzyloxy)pyridine-3-sulfonamide is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For example, modifications at the benzyloxy substituent have been shown to influence binding affinity and metabolic stability, critical factors in drug development. These findings underscore the importance of 6-(benzyloxy)pyridine-3-sulfonamide as a building block for next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyridines in drug design. 6-(benzyloxy)pyridine-3-sulfonamide exemplifies this trend, as it combines structural complexity with functional diversity. Its sulfonamide group not only enhances solubility but also serves as a site for further chemical modifications. This flexibility has enabled researchers to explore various therapeutic avenues, including anti-inflammatory agents and kinase inhibitors.

Recent clinical trials have demonstrated promising results with compounds derived from pyridine scaffolds, reinforcing their therapeutic potential. While 6-(benzyloxy)pyridine-3-sulfonamide itself may not be directly used in clinical settings at this time, its derivatives have shown encouraging activity against several diseases. These findings highlight the compound's significance as a precursor in drug discovery pipelines. The ability to fine-tune its structure allows for the development of molecules with tailored pharmacological profiles.

The synthesis of 6-(benzyloxy)pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for further studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core and introducing functional groups efficiently.

In conclusion, 6-(benzyloxy)pyridine-3-sulfonamide (CAS No: 1585225-26-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for pyridine derivatives, compounds like this are poised to play a pivotal role in addressing unmet medical needs. The ongoing exploration of its derivatives promises to yield novel therapeutics with broad therapeutic implications.